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Compound of Interest

Compound Name: Isobutyranilide

CAS No.: 4406-41-1

Cat. No.: B1607330

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isobutyranilide, also known as N-phenyl-2-methylpropanamide, is a chemical compound with

the formula C₁₀H₁₃NO. It belongs to the class of anilides, which are derivatives of aniline where

one of the hydrogen atoms on the amino group is replaced by an acyl group. Isobutyranilide
serves as a crucial chemical intermediate in the synthesis of a variety of organic molecules,

most notably in the pharmaceutical and agrochemical industries. Its structural features,

comprising a phenyl ring attached to an amide group with an isopropyl substituent, make it a

versatile building block for the introduction of these moieties into more complex molecules. This

technical guide provides an in-depth overview of the chemical and physical properties of

isobutyranilide, detailed experimental protocols for its synthesis, and a thorough examination

of its role as a key intermediate in the production of high-value chemicals.

Chemical and Physical Properties of Isobutyranilide
A summary of the key chemical and physical properties of isobutyranilide is presented in

Table 1. This data is essential for its handling, characterization, and use in synthetic
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procedures.

Property Value Reference(s)

Molecular Formula C₁₀H₁₃NO [1][2][3]

Molecular Weight 163.22 g/mol [1][3]

CAS Number 4406-41-1 [1][3]

IUPAC Name
2-methyl-N-

phenylpropanamide
[4]

Synonyms
Isobutyric acid anilide, i-

Butyranilide
[1][3][5]

Appearance Solid [6]

Melting Point Data not readily available

Boiling Point 558.48 K (calculated)

Solubility
Soluble in ether. Decomposes

in water.
[7]

Synthesis of Isobutyranilide
The synthesis of isobutyranilide is typically achieved through the N-acylation of aniline with an

isobutyrylating agent, such as isobutyryl chloride or isobutyric anhydride. These methods are

analogous to the well-established Schotten-Baumann reaction conditions for amide synthesis.

General Synthesis Workflow
The general workflow for the synthesis of isobutyranilide involves the reaction of aniline with

an acylating agent, followed by workup and purification of the product.
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Caption: General experimental workflow for the synthesis of isobutyranilide.
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Experimental Protocols
This protocol is adapted from standard N-acylation procedures.[3][8]

Materials:

Aniline

Isobutyryl chloride

Triethylamine or Pyridine

Dichloromethane (anhydrous)

Deionized water

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and equipment (round-bottom flask, dropping funnel,

magnetic stirrer, ice bath, separatory funnel, rotary evaporator)

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve aniline

(1.0 equivalent) in anhydrous dichloromethane.

Cool the solution to 0 °C in an ice bath and add triethylamine or pyridine (1.1 equivalents).

Slowly add isobutyryl chloride (1.05 equivalents) dropwise to the stirred solution. A

precipitate of triethylammonium chloride or pyridinium chloride may form.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2-4 hours, or until thin-layer chromatography (TLC) indicates the consumption of the

starting aniline.
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Quench the reaction by the slow addition of deionized water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

saturated aqueous sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

isobutyranilide.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water

mixture) or by flash column chromatography on silica gel.

This protocol is based on the acylation of anilines with anhydrides.[6][9]

Materials:

Aniline

Isobutyric anhydride

Pyridine (as solvent and catalyst) or a catalytic amount of a strong acid (e.g., sulfuric acid) in

an inert solvent.

Deionized water

Standard laboratory glassware and equipment

Procedure:

In a round-bottom flask, dissolve aniline (1.0 equivalent) in pyridine or an inert solvent.

Add isobutyric anhydride (1.1 equivalents) to the solution. If using an inert solvent, add a

catalytic amount of a strong acid.

Heat the reaction mixture to reflux for 2-6 hours, monitoring the progress by TLC.

After completion, cool the reaction mixture to room temperature.
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If pyridine was used as the solvent, remove it under reduced pressure.

Pour the reaction mixture into a beaker of cold water to precipitate the crude

isobutyranilide.

Collect the solid product by vacuum filtration and wash it thoroughly with cold water.

Dry the crude product and purify by recrystallization.

Role as a Chemical Intermediate
Isobutyranilide is a valuable intermediate in the synthesis of more complex molecules,

particularly in the pharmaceutical and agrochemical sectors. The isobutyranilide moiety can

be further functionalized on the phenyl ring or the amide nitrogen, or it can be a key precursor

to a final active ingredient.

Application in Pharmaceutical Synthesis: The Case of
Flutamide
A significant application of isobutyranilide chemistry is in the synthesis of Flutamide, a non-

steroidal antiandrogen drug used in the treatment of prostate cancer.[10] The synthesis

involves the acylation of a substituted aniline with an isobutyrylating agent. While Flutamide

itself is a substituted isobutyranilide, the fundamental reaction is the formation of the

isobutyranilide core.

A common synthetic route to Flutamide involves the reaction of 4-nitro-3-(trifluoromethyl)aniline

with isobutyryl chloride.[11][12]

Reaction Scheme for Flutamide Synthesis:

Experimental Protocol for Flutamide Synthesis (adapted from literature):[11]

Materials:

4-nitro-3-(trifluoromethyl)aniline

Isobutyryl chloride
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Pyridine (as solvent and base)

Toluene (for recrystallization)

Standard laboratory glassware and equipment

Procedure:

In a round-bottom flask, dissolve 4-nitro-3-(trifluoromethyl)aniline in pyridine.

Slowly add isobutyryl chloride to the solution.

Heat the reaction mixture under reflux at approximately 75°C for several hours, monitoring

the reaction by TLC.

After the reaction is complete, cool the mixture and pour it into cold water to precipitate the

crude Flutamide.

Collect the solid by vacuum filtration and wash with water.

Recrystallize the crude product from toluene to obtain pure Flutamide.

Quantitative Data for Flutamide Synthesis:[11]

Reactant Acylating Agent Solvent Yield

4-nitro-3-

(trifluoromethyl)aniline
Isobutyryl chloride Pyridine 73.04%

4-nitro-3-

(trifluoromethyl)aniline
Isobutyric anhydride Pyridine 22.33%

Logical Workflow for Flutamide Synthesis:
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Caption: Logical workflow for the synthesis of the pharmaceutical Flutamide.

Application in Agrochemical Synthesis
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Anilide structures are prevalent in a wide range of agrochemicals, including fungicides and

herbicides. While specific examples detailing the direct use of isobutyranilide as a publicly

documented intermediate in major agrochemicals are less common than for pharmaceuticals,

the fundamental amide bond formation is a key step in the synthesis of many such compounds.

For instance, the fungicide Boscalid contains an anilide linkage, and its synthesis involves the

reaction of an aniline derivative with a carboxylic acid derivative.[13][14] This highlights the

importance of the anilide synthesis methodology, for which isobutyranilide serves as a prime

example.

Spectroscopic Data
The characterization of isobutyranilide is confirmed through various spectroscopic techniques.

A summary of the available data is presented in Table 2.

Spectroscopic Technique Key Data Reference(s)

¹H NMR
Data available in spectral

databases.
[4]

¹³C NMR
Data available in spectral

databases.
[4]

Infrared (IR) Spectroscopy
Data available in the NIST

WebBook.
[5]

Mass Spectrometry (MS)
Data available in the NIST

WebBook and PubChem.
[3][4]

Conclusion
Isobutyranilide is a synthetically important chemical intermediate with well-defined chemical

and physical properties. Its preparation via the N-acylation of aniline is a robust and well-

understood process, adaptable to various laboratory and potentially industrial scales. The

primary role of isobutyranilide lies in its utility as a building block for more complex molecules,

particularly in the pharmaceutical industry, as exemplified by its core structure within the anti-

cancer drug Flutamide. The experimental protocols and synthetic workflows provided in this

guide offer a comprehensive resource for researchers and professionals engaged in organic
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synthesis and drug development, facilitating the efficient and effective use of isobutyranilide in

their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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